4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-phenylpyrrolidin-2-one
Overview
Description
4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-phenylpyrrolidin-2-one is a useful research compound. Its molecular formula is C12H12N4OS and its molecular weight is 260.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antioxidant Activity
A study conducted by Joseph et al. (2013) synthesized a series of thiadiazole substituted thiazolidin-4-ones, including compounds related to 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-phenylpyrrolidin-2-one. These compounds were evaluated for in vitro anti-proliferative activity on human breast adenocarcinoma cells and displayed promising results, with some derivatives showing IC50 values less than 150 μmol L-1. Additionally, antioxidant studies revealed superior activity in certain derivatives, indicating their potential use in cancer therapy and oxidative stress management (Joseph et al., 2013).
Antimicrobial Properties
Hotsulia and Fedotov (2019) optimized the synthesis of S-derivatives of 1,2,4-triazole-3-thione, containing a thiadiazole fragment, like the compound . The study suggested a potential for antimicrobial activity, setting a foundation for further in vivo and in vitro studies to explore these properties in detail (Hotsulia & Fedotov, 2019).
Antidiabetic Agents
Gummidi et al. (2021) developed thiazolidine-4-one molecular hybrids involving thiadiazol-amines. These compounds, related to the compound of interest, were evaluated for their antidiabetic activities through α-glucosidase and α-amylase inhibition. One compound exhibited promising inhibition, indicating potential use as antidiabetic agents (Gummidi et al., 2021).
Antibacterial and Antifungal Activity
Hussain et al. (2008) synthesized thiadiazole derivatives and evaluated them for antibacterial and antifungal activity. These compounds showed significant activity against various bacterial and fungal strains, suggesting the potential of thiadiazole derivatives in developing new antimicrobial agents (Hussain et al., 2008).
Corrosion Inhibition
Tang et al. (2009) studied thiadiazole derivatives as inhibitors for copper corrosion. These compounds exhibited effective inhibition properties, indicating their potential application in materials science, particularly in corrosion protection (Tang et al., 2009).
Mechanism of Action
Target of Action
The compound “4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-phenylpyrrolidin-2-one” is a derivative of 1,3,4-thiadiazole . These derivatives have been evaluated for their in vitro antitumor activities against various human tumor cell lines . .
Mode of Action
Other 1,3,4-thiadiazole derivatives have been shown to exhibit cytotoxic activity, suggesting that they may interact with cellular components to inhibit cell growth or induce apoptosis .
Biochemical Pathways
Other 1,3,4-thiadiazole derivatives have been shown to exhibit antitumor activities, suggesting that they may affect pathways related to cell growth and apoptosis .
Result of Action
Other 1,3,4-thiadiazol derivatives have been shown to exhibit antitumor activities, suggesting that they may inhibit cell growth or induce apoptosis .
Future Directions
Biochemical Analysis
Biochemical Properties
4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-phenylpyrrolidin-2-one plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall biochemical processes within the cell. The nature of these interactions often involves binding to the active sites of enzymes, leading to inhibition or modulation of their activity .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, altering gene expression, and affecting cellular metabolism. For example, it has been observed to impact the expression of genes involved in cell cycle regulation and apoptosis, thereby influencing cell proliferation and survival .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in their activity. Additionally, it can modulate gene expression by interacting with transcription factors or other regulatory proteins, thereby influencing the transcriptional machinery of the cell .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions but may degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound has been associated with sustained changes in cellular function, including alterations in metabolic activity and gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced metabolic activity or improved cellular function. At higher doses, it may cause toxic or adverse effects, including cellular damage or apoptosis. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play crucial roles in these pathways, thereby influencing metabolic flux and metabolite levels. For instance, it may inhibit enzymes involved in the synthesis or degradation of specific metabolites, leading to changes in their concentrations within the cell .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound within different cellular compartments. The compound’s distribution is crucial for its overall efficacy and potential therapeutic applications .
Subcellular Localization
The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles within the cell, where it exerts its activity. Understanding the subcellular localization is essential for elucidating the compound’s mechanism of action and potential therapeutic targets .
Properties
IUPAC Name |
4-(5-amino-1,3,4-thiadiazol-2-yl)-1-phenylpyrrolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4OS/c13-12-15-14-11(18-12)8-6-10(17)16(7-8)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H2,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOXZNJCQIUDIGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=CC=C2)C3=NN=C(S3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80649315 | |
Record name | 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-phenylpyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80649315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1142202-31-0 | |
Record name | 2-Pyrrolidinone, 4-(5-amino-1,3,4-thiadiazol-2-yl)-1-phenyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1142202-31-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-phenylpyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80649315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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